Cas no 1001390-55-1 (1-(1-methylethyl)-5-oxo-Proline)

1-(1-Methylethyl)-5-oxo-Proline is a modified proline derivative characterized by the presence of a 1-methylethyl (isopropyl) group and a 5-oxo (ketone) functional group. This structural modification enhances its utility in peptide synthesis and pharmaceutical applications, where steric and electronic properties are critical. The isopropyl group introduces increased hydrophobicity and steric hindrance, potentially improving binding selectivity in bioactive compounds. The 5-oxo moiety offers a reactive site for further chemical modifications, making it a versatile intermediate in organic synthesis. Its stability under standard conditions and compatibility with common coupling reagents make it suitable for solid-phase peptide synthesis. This compound is particularly valuable in designing constrained peptides and peptidomimetics.
1-(1-methylethyl)-5-oxo-Proline structure
1001390-55-1 structure
Product Name:1-(1-methylethyl)-5-oxo-Proline
CAS No:1001390-55-1
MF:C8H13NO3
MW:171.193722486496
CID:1095826
PubChem ID:4154053
Update Time:2025-05-19

1-(1-methylethyl)-5-oxo-Proline Chemical and Physical Properties

Names and Identifiers

    • 1-(1-methylethyl)-5-oxo-Proline
    • 1001390-55-1
    • CHEMBL1719669
    • HMS2539G18
    • EU-0029910
    • MLS000522024
    • 1-ISOPROPYL-5-OXOPYRROLIDINE-2-CARBOXYLIC ACID
    • SCHEMBL2443430
    • ChemDiv2_003120
    • HMS1377N18
    • 5-Oxo-1-(propan-2-yl)pyrrolidine-2-carboxylicacid
    • EN300-370282
    • SMR000132432
    • AKOS037446629
    • 5-Oxo-1-(propan-2-yl)pyrrolidine-2-carboxylic acid
    • Inchi: 1S/C8H13NO3/c1-5(2)9-6(8(11)12)3-4-7(9)10/h5-6H,3-4H2,1-2H3,(H,11,12)
    • InChI Key: JKROOJVDSHRXCY-UHFFFAOYSA-N
    • SMILES: O=C1CCC(C(=O)O)N1C(C)C

Computed Properties

  • Exact Mass: 171.089543g/mol
  • Monoisotopic Mass: 171.089543g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 212
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 171.19g/mol
  • XLogP3: 0.2
  • Topological Polar Surface Area: 57.6Ų

1-(1-methylethyl)-5-oxo-Proline Pricemore >>

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